2-Amino-5-bromo-N'-hydroxybenzene-1-carboximidamide

• Molecular Formula: C7H8BrN3O
• Molecular Weight: 230.06 g/mol
• IUPAC Name: 2-amino-5-bromo-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H8BrN3O/c8-4-1-2-6(9)5(3-4)7(10)11-12/h1-3,12H,9H2,(H2,10,11)
• InChI Key: VBVPLKDRMOEGDQ-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)/C(=N/O)/N)N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(=NO)N)N

Description

2-Amino-5-bromo-N'-hydroxybenzene-1-carboximidamide is a brominated aromatic compound featuring a carboximidamide core substituted with an amino group at position 2, a bromine atom at position 5, and an N'-hydroxy functional group. However, its exact biological activity remains understudied compared to analogs .

Preparation Methods

The preparation of 2-Amino-5-bromo-N’-hydroxybenzene-1-carboximidamide involves specific synthetic routes and reaction conditions. The exact reaction conditions, such as temperature, pressure, and catalysts, can vary depending on the desired yield and purity of the final product .

Chemical Reactions Analysis

2-Amino-5-bromo-N’-hydroxybenzene-1-carboximidamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and substitution reagents like halogens . The major products formed from these reactions depend on the specific reagents and conditions used, but they often involve modifications to the amino, bromo, and hydroxy groups on the benzene ring .

Scientific Research Applications

2-Amino-5-bromo-N’-hydroxybenzene-1-carboximidamide has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, it may be used in the development of pharmaceuticals and as a reagent in biochemical assays . In industry, this compound can be utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2-Amino-5-bromo-N’-hydroxybenzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to form stable complexes with various biomolecules, which can influence biochemical pathways and cellular processes . The exact molecular targets and pathways involved can vary depending on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s functional groups and brominated aromatic core align it with several analogs. Below is a comparative analysis of its structural and functional attributes relative to key derivatives:

Structural and Functional Group Comparison

Compound Name	Core Structure	Substituents	Key Functional Groups
2-Amino-5-bromo-N'-hydroxybenzene-1-carboximidamide	Benzene-carboximidamide	2-NH₂, 5-Br, N'-OH	Carboximidamide, hydroxylamine, amino
2-Amino-5-bromo-N-hydroxybenzamide (Ev3)	Benzamide	2-NH₂, 5-Br, N-OH	Hydroxamic acid, amino
5-Bromo-2-(4,5-dihydro-1H-imidazol-2-yl)phenol (Ev2)	Phenol-imidazoline	2-imidazolinyl, 5-Br	Imidazoline, phenol
2-Amino-N-cyclohexyl-5-bromobenzamide (Ev1)	Benzamide	2-NH₂, 5-Br, N-cyclohexyl	Amide, amino

Physicochemical Properties

• Solubility: The hydroxyl and amino groups in the target compound may enhance aqueous solubility compared to purely aromatic analogs like Ev1 (low solubility due to cyclohexyl substitution) .
• Reactivity : The bromine atom facilitates electrophilic substitution reactions, while the hydroxylamine group may participate in redox processes, distinguishing it from Ev2 (imidazoline-stabilized structure) .